![molecular formula C23H21F3N2S B5110035 N-(3,3-diphenylpropyl)-N'-[3-(trifluoromethyl)phenyl]thiourea](/img/structure/B5110035.png)
N-(3,3-diphenylpropyl)-N'-[3-(trifluoromethyl)phenyl]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,3-diphenylpropyl)-N'-[3-(trifluoromethyl)phenyl]thiourea, also known as DPTU, is a synthetic compound that has been widely used in scientific research due to its unique properties. DPTU belongs to the class of thiourea compounds and has been found to have a variety of biochemical and physiological effects, making it an important tool in the field of pharmacology and toxicology.
Mechanism of Action
The mechanism of action of N-(3,3-diphenylpropyl)-N'-[3-(trifluoromethyl)phenyl]thiourea is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs and toxins. This compound has also been found to inhibit the activity of certain receptors, such as the adenosine A1 receptor and the TRPV1 receptor, which are involved in pain and inflammation.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects, including anti-inflammatory, analgesic, and antidiabetic effects. This compound has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3,3-diphenylpropyl)-N'-[3-(trifluoromethyl)phenyl]thiourea is its versatility in scientific research applications. This compound can be used in a variety of assays and experiments, making it a valuable tool for researchers. However, one limitation of this compound is its potential toxicity. This compound has been found to be toxic at high doses, and caution should be taken when handling and using this compound in the laboratory.
Future Directions
There are many potential future directions for research on N-(3,3-diphenylpropyl)-N'-[3-(trifluoromethyl)phenyl]thiourea. One area of interest is the development of new drugs based on the structure of this compound. This compound has been found to have potential therapeutic effects for various diseases, and further research could lead to the development of new drugs with improved efficacy and safety profiles. Another area of interest is the study of the mechanism of action of this compound. Understanding how this compound works at the molecular level could lead to the development of new drugs that target the same pathways. Finally, further research is needed to fully understand the toxicity of this compound and to develop new methods for detecting and treating toxicity.
Synthesis Methods
The synthesis of N-(3,3-diphenylpropyl)-N'-[3-(trifluoromethyl)phenyl]thiourea involves the reaction of 3-(trifluoromethyl)aniline with 3,3-diphenylpropyl isocyanide in the presence of a catalyst. The resulting thiourea compound is then purified and characterized using various analytical techniques, such as nuclear magnetic resonance spectroscopy and mass spectrometry.
Scientific Research Applications
N-(3,3-diphenylpropyl)-N'-[3-(trifluoromethyl)phenyl]thiourea has been used in a variety of scientific research applications, including pharmacology, toxicology, and neuroscience. In pharmacology, this compound has been found to have potential therapeutic effects for various diseases, such as diabetes and cancer. In toxicology, this compound has been used to study the toxicity of various compounds and to develop new methods for detecting and treating toxicity. In neuroscience, this compound has been used to study the effects of drugs on the central nervous system and to develop new drugs for the treatment of neurological disorders.
properties
IUPAC Name |
1-(3,3-diphenylpropyl)-3-[3-(trifluoromethyl)phenyl]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21F3N2S/c24-23(25,26)19-12-7-13-20(16-19)28-22(29)27-15-14-21(17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-13,16,21H,14-15H2,(H2,27,28,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAJJMOLCRNTNFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CCNC(=S)NC2=CC=CC(=C2)C(F)(F)F)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21F3N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.